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Compound of Interest

Compound Name: (R)-lactoyl-CoA

Cat. No.: B1263106 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-lactoyl-CoA was not located. The

following guidance is based on best practices for handling similar coenzyme A compounds and

general laboratory chemicals. Researchers should always consult their institution's safety

protocols and perform a risk assessment before handling any new substance.

(R)-lactoyl-CoA is an acyl-CoA molecule involved in various metabolic processes.[1][2] As with

any chemical, proper handling and disposal are crucial to ensure laboratory safety and

minimize environmental impact. This guide provides essential information for researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the planned

procedures. However, the following standard PPE is recommended for handling (R)-lactoyl-
CoA and other similar chemicals in a laboratory setting:
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PPE Category Recommended Equipment

Eye Protection

Safety glasses with side shields or chemical

splash goggles should be worn at all times to

protect from potential splashes.[3][4] A face

shield may be necessary for procedures with a

high risk of splashing.[3]

Hand Protection

Chemically resistant gloves, such as nitrile or

latex, are essential to prevent skin contact. It is

important to check the glove manufacturer's

specifications for compatibility with the solvents

being used. Gloves should be inspected before

use and changed regularly.

Body Protection

A standard laboratory coat should be worn to

protect clothing and skin from spills. For

procedures with a higher risk of contamination,

a disposable gown or apron may be appropriate.

Respiratory Protection

In cases where aerosols or dust may be

generated, such as when handling a powdered

form of the substance, a respirator (e.g., N95) or

working in a certified chemical fume hood is

recommended to prevent inhalation.

Operational Plan and Handling
Storage and Preparation:

(R)-lactoyl-CoA should be stored at -20°C, protected from light, and under nitrogen to

maintain its stability.

When preparing solutions, it is advisable to select an appropriate solvent based on the

product's solubility data. To avoid degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the solution into single-use volumes.

Safe Handling Practices:
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Always handle (R)-lactoyl-CoA in a well-ventilated area, preferably within a chemical fume

hood, especially when dealing with volatile solvents or creating solutions.

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Use good laboratory hygiene practices, including washing hands thoroughly after handling.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused (R)-lactoyl-
CoA, should be disposed of in accordance with local, state, and federal regulations for

chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and tubes should be collected

in a designated hazardous waste container.

Liquid Waste: Unused solutions of (R)-lactoyl-CoA and contaminated solvents should be

collected in a clearly labeled hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow
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Preparation

Handling

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated work area (e.g., fume hood)

Retrieve (R)-lactoyl-CoA from -20°C storage

Weigh or measure the required amount

Dissolve in appropriate solvent

Aliquot for single use to avoid freeze-thaw cycles

Perform experimental procedure

Decontaminate work surfaces

Dispose of solid waste (gloves, tips) in designated container

Dispose of liquid waste in designated container

Doff and dispose of/clean PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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